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Compound of Interest

Compound Name: Erythrinin C

Cat. No.: B579880

Application Notes and Protocols for Erythrinine
C

For Researchers, Scientists, and Drug Development
Professionals

These application notes provide detailed protocols for the preparation of Erythrinine C stock
solutions for experimental use. Erythrinine C is an isoflavone isolated from Erythrina suberosa
that has been identified as a potential inhibitor of dihydroorotate dehydrogenase (DHODH), a
key enzyme in the de novo pyrimidine biosynthesis pathway.[1] This pathway is crucial for the
proliferation of rapidly dividing cells, making DHODH a therapeutic target in diseases such as
acute myeloid leukemia (AML).

Physicochemical Properties of Erythrinine C

A summary of the key physicochemical properties of Erythrinine C is provided in the table
below. This information is essential for the accurate preparation of stock solutions and for
understanding the compound's behavior in experimental settings.
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Property Value Source
Molecular Formula C20H1806 MedchemExpress
Molecular Weight 354.35 g/mol MedchemExpress
Appearance Solid N/A

DMSO: 3.6 mg/mL (10.16 mM)
Solubility (Requires ultrasonic treatment MedchemExpress[1]

and warming)

) -80°C for 6 months; -20°C for 1
Storage of Stock Solution " MedchemExpress[1]
mon

Experimental Protocols
Preparation of Erythrinine C Stock Solutions

This protocol details the steps for preparing a 10 mM stock solution of Erythrinine C in dimethyl
sulfoxide (DMSO).

Materials:

e Erythrinine C powder

e Anhydrous Dimethyl Sulfoxide (DMSO)

« Sterile microcentrifuge tubes or vials

o Calibrated analytical balance

» Ultrasonic water bath

» Vortex mixer

» Warming device (e.g., heat block or water bath)

o Sterile, RNase/DNase-free pipette tips

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.medchemexpress.com/erythrinin-c.html
https://www.medchemexpress.com/erythrinin-c.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b579880?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Procedure:

o Calculate the required mass of Erythrinine C:

o To prepare a 10 mM stock solution, use the following formula:

» Mass (mg) = Desired Concentration (mM) x Volume (L) x Molecular Weight ( g/mol )

= For 1 mL (0.001 L) of a 10 mM stock solution:

» Mass (mg) = 10 mmol/L x 0.001 L x 354.35 g/mol = 3.54 mg

e Weighing Erythrinine C:

o Accurately weigh 3.54 mg of Erythrinine C powder using a calibrated analytical balance.

o Transfer the powder to a sterile microcentrifuge tube.

e Dissolving in DMSO:

o Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the Erythrinine C
powder.

o Vortex the tube for 1-2 minutes to initially mix the powder and solvent.

e Solubilization with Ultrasonic Treatment and Warming:

o Place the microcentrifuge tube in an ultrasonic water bath for 10-15 minutes to aid in
dissolution.

o Gently warm the solution to 37°C using a heat block or water bath. Caution: Avoid
excessive heat, as it may degrade the compound.

o Periodically vortex the tube during this process until the solution is clear and all solid has
dissolved.[1]

« Sterilization (Optional):
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o If required for your specific application (e.g., cell culture), filter the stock solution through a
0.22 um sterile syringe filter into a new sterile tube. This step should be performed in a
sterile environment, such as a laminar flow hood.

» Aliquoting and Storage:

o Aliquot the 10 mM stock solution into smaller, single-use volumes (e.g., 10-50 uL) in sterile
microcentrifuge tubes. This will minimize freeze-thaw cycles.

o Label each aliquot clearly with the compound name, concentration, solvent, and date of
preparation.

o Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-
term storage (up to 1 month).[1]

Preparation of Working Solutions

This protocol describes the dilution of the 10 mM Erythrinine C stock solution to a final working
concentration for use in cell-based assays.

Materials:

10 mM Erythrinine C stock solution in DMSO

Appropriate cell culture medium or experimental buffer

Sterile microcentrifuge tubes

Sterile, RNase/DNase-free pipette tips

Procedure:

o Determine the desired final concentration:

o For example, to prepare a working solution with a final concentration of 10 uM in 1 mL of
cell culture medium.

e Perform a serial dilution:

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.medchemexpress.com/erythrinin-c.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b579880?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

o Itis recommended to perform a serial dilution to ensure accuracy, especially for low final
concentrations.

o Step 1: Intermediate Dilution (e.g., to 1 mM):

» Dilute the 10 mM stock solution 1:10 by adding 10 pL of the stock to 90 pL of cell culture
medium. This will result in a 1 mM intermediate solution.

o Step 2: Final Dilution:

» Dilute the 1 mM intermediate solution 1:100 by adding 1 L of the intermediate solution
to 999 pL of cell culture medium. This will result in the final 10 uM working solution.

e Control Considerations:

o Prepare a vehicle control by adding the same final concentration of DMSO to the cell
culture medium without Erythrinine C. This is crucial to account for any effects of the
solvent on the experimental system.

Signaling Pathway

Erythrinine C has been identified as a potential inhibitor of dihydroorotate dehydrogenase
(DHODH). DHODH is a key mitochondrial enzyme in the de novo pyrimidine biosynthesis
pathway, which is essential for the synthesis of pyrimidine nucleotides required for DNA and
RNA replication. By inhibiting DHODH, Erythrinine C can disrupt this pathway, leading to a
depletion of pyrimidines and subsequently inhibiting the proliferation of rapidly dividing cells,
such as cancer cells.

Below is a diagram illustrating the de novo pyrimidine biosynthesis pathway and the point of
inhibition by Erythrinine C.
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Caption: Inhibition of the DHODH pathway by Erythrinine C.

Experimental Workflow

The following diagram outlines a general workflow for preparing Erythrinine C stock and

working solutions for a typical cell-based experiment.
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Solution Preparation
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Caption: Workflow for Erythrinine C solution preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. medchemexpress.com [medchemexpress.com]

« To cite this document: BenchChem. [preparing Erythrinin C stock solutions for experiments].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b579880#preparing-erythrinin-c-stock-solutions-for-
experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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